Cas no 891091-98-8 (2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide
• CAS No: 891091-98-8
• MF: C₂₅H₂₃ClN₂O₃S
• MW: 466.979724168777
• CID: 5515048
• Update Time: 2025-11-07

2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(3-chlorophenyl)methylsulfonyl]indol-1-yl]-N-(2,4-dimethylphenyl)acetamide
• 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide

• Inchi： 1S/C25H23ClN2O3S/c1-17-10-11-22(18(2)12-17)27-25(29)15-28-14-24(21-8-3-4-9-23(21)28)32(30,31)16-19-6-5-7-20(26)13-19/h3-14H,15-16H2,1-2H3,(H,27,29)
• InChI Key： TWIVJOWMEGLHIF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC(Cl)=C2)(=O)=O)=C1

Additional information on 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide

Comprehensive Overview of 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide (CAS No. 891091-98-8)

2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide (CAS No. 891091-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique indole and acetamide substructures, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonyl and chlorophenyl functional groups, which contribute to its diverse reactivity and binding properties.

The compound's CAS No. 891091-98-8 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its complex name reflects its intricate molecular architecture, which includes a methanesulfonyl group attached to an indole ring, further linked to a dimethylphenyl moiety via an acetamide bridge. Such structural features make it a subject of interest in medicinal chemistry, where it is studied for its potential interactions with biological targets.

In recent years, the demand for highly specific small molecules like 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide has surged, driven by advancements in precision medicine and targeted therapy. This compound aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers aim to optimize molecular designs for enhanced efficacy and reduced side effects. Its chlorophenyl and sulfonyl groups are particularly noteworthy, as they are often associated with improved pharmacokinetic properties.

From a synthetic perspective, CAS No. 891091-98-8 presents intriguing challenges and opportunities. Chemists are exploring innovative routes to its synthesis, leveraging modern techniques such as microwave-assisted reactions and catalyzed cross-coupling. These methods not only improve yield but also align with the principles of green chemistry, a hot topic in contemporary research. The compound's potential as a building block for more complex architectures further underscores its value in organic synthesis.

The pharmacological relevance of 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide is another area of active investigation. Preliminary studies suggest its utility in modulating specific enzyme pathways, though detailed mechanistic insights remain under exploration. This aligns with broader industry trends, where small-molecule inhibitors and modulators are increasingly sought after for their therapeutic potential.

In the context of drug development, the compound's lipophilicity and molecular weight are carefully evaluated to ensure compliance with Lipinski's Rule of Five, a cornerstone of pharmaceutical design. Its chlorophenyl moiety, in particular, is scrutinized for its impact on bioavailability and metabolic stability, key considerations in modern ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Beyond its scientific significance, CAS No. 891091-98-8 is also a subject of interest in intellectual property and patent literature. Companies and academic institutions are actively filing patents covering its synthesis, derivatives, and applications, reflecting its commercial potential. This highlights the compound's role in the competitive landscape of biopharmaceutical innovation.

In summary, 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2,4-dimethylphenyl)acetamide (CAS No. 891091-98-8) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the realms of drug discovery and molecular design. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in the pursuit of novel therapeutic agents.